5-Ethyl-6-methyl-2-thiouracil

• IUPAC Name: 5-ethyl-6-methyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C7H10N2OS/c1-3-5-4(2)8-7(11)9-6(5)10/h3H2,1-2H3,(H2,8,9,10,11)
• InChI Key: UMBJMJGRRXHYBN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=S)NC1=O)C
• Molecular Formula: C7H10N2OS
• DSSTOX Substance ID: DTXSID80192331
• Molecular Weight: 170.23 g/mol
• CAS No.: 39083-15-3

Description

5-Ethyl-6-methyl-2-thiouracil (5-EMT) is a thiouracil-based compound used in scientific research to study the biochemical and physiological effects of thiouracil compounds. Thiouracil compounds are widely studied due to their potential applications in medicine, biotechnology, and other fields. 5-EMT is an important compound for research due to its unique properties and potential for further development.

Scientific Research Applications

• Anti-HIV Activity 5-Ethyl-6-methyl-2-thiouracil has been explored for its potential in anti-HIV treatments. Notably, studies have synthesized derivatives of this compound, demonstrating moderate activity against HIV. These findings suggest its potential role in the development of new anti-HIV drugs (Therkelsen et al., 2007).

• Chemical Synthesis and Analysis Techniques The compound is also important in chemical synthesis and analytical methods. For instance, it's used in the gas chromatographic determination of residues of thyreostatic drugs in bovine muscle tissue. This application underscores its utility in analytical chemistry for residue analysis (Yu et al., 1997).

• Synthesis of Related Compounds Research has focused on the synthesis of this compound and related compounds. These studies provide insights into efficient production methods, potentially enhancing the availability of these compounds for various scientific applications (Meng, 2011), (Guang-xiang, 2010).

• Antimicrobial Activity Some studies have explored the antimicrobial properties of derivatives of this compound. These investigations highlight the compound's potential in developing new antimicrobial agents, particularly against bacteria and fungi (Mohammad et al., 2017).

• Metabolic Studies Research into the metabolism of thiopyrimidine derivatives, including this compound, has provided valuable insights into their biotransformation in biological systems. This research is crucial for understanding the pharmacokinetics and pharmacodynamics of these compounds (Spector & Shideman, 1959).

• Pospieszny et al., 2010)](https://consensus.app/papers/synthesis-spectroscopic-study-potentially-biologically-pospieszny/926ae4bc867a58abaae6ada2ed10f6e9/?utm_source=chatgpt).

Mechanism of Action

Target of Action

The primary target of 5-Ethyl-6-methyl-2-thiouracil is the thyroid gland, specifically the thyroglobulin in the thyroid gland . This compound is an organosulfur compound that is used as an antithyroid preparation .

Mode of Action

This compound acts to decrease the formation of stored thyroid hormone, as thyroglobulin in the thyroid gland . It inhibits thyroid hormone synthesis by interfering with thyroid peroxidase-mediated iodination of tyrosine residues in thyroglobulin , an important step in the synthesis of thyroxine and triiodothyronine .

Biochemical Pathways

The affected pathway is the synthesis of thyroid hormones. By inhibiting the iodination of tyrosine residues in thyroglobulin, this compound disrupts the formation of thyroxine and triiodothyronine . This results in a decrease in the levels of these hormones, which can have various downstream effects depending on the physiological context.

Pharmacokinetics

The clinical effects of the drug to treat the hyperthyroid state can have a lag period of up to two weeks, depending on the stores of thyroglobulin and other factors .

Action Environment

It is known that factors such as diet can influence the effectiveness of antithyroid drugs .

Biochemical Analysis

Biochemical Properties

5-Ethyl-6-methyl-2-thiouracil plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. It interacts with thyroid peroxidase, an enzyme crucial for the synthesis of thyroid hormones. By inhibiting this enzyme, this compound decreases the formation of stored thyroid hormone, thyroglobulin, in the thyroid gland . This interaction is essential for its antithyroid effects, making it a valuable compound in the treatment of hyperthyroidism.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. In thyroid cells, this compound inhibits the synthesis of thyroid hormones, leading to a decrease in metabolic rate and a reduction in the symptoms of hyperthyroidism . Additionally, it may affect other cell types by modulating the activity of enzymes involved in oxidative stress responses and cellular detoxification.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to thyroid peroxidase, inhibiting its activity and preventing the iodination of tyrosine residues in thyroglobulin . This inhibition disrupts the synthesis of thyroxine (T4) and triiodothyronine (T3), the primary thyroid hormones. Furthermore, this compound may also influence gene expression by modulating the activity of transcription factors involved in thyroid hormone synthesis and metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat may lead to its breakdown, reducing its efficacy. Long-term studies in vitro and in vivo have demonstrated that the compound maintains its inhibitory effects on thyroid hormone synthesis, with no significant loss of activity over extended periods.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits thyroid hormone synthesis without causing significant adverse effects . At higher doses, it may lead to toxicity, manifesting as liver damage, hematological abnormalities, and gastrointestinal disturbances. Threshold effects have been observed, where a specific dosage range produces the desired therapeutic effects without causing toxicity. Careful dosage optimization is crucial to maximize the benefits of this compound while minimizing its adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to thyroid hormone synthesis and metabolism. It interacts with enzymes such as thyroid peroxidase and deiodinases, which are essential for the conversion of thyroxine (T4) to triiodothyronine (T3) . The compound’s inhibitory effects on these enzymes disrupt the normal metabolic flux, leading to altered levels of thyroid hormones. Additionally, this compound may affect other metabolic pathways by modulating the activity of enzymes involved in oxidative stress responses and cellular detoxification.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. It is actively concentrated in the thyroid gland, where it exerts its inhibitory effects on thyroid hormone synthesis . The compound’s localization and accumulation in the thyroid gland are crucial for its therapeutic efficacy. Additionally, this compound may interact with other transporters and binding proteins involved in its distribution to different tissues and organs.

Subcellular Localization

The subcellular localization of this compound is primarily within the thyroid gland, where it targets thyroid peroxidase and other enzymes involved in thyroid hormone synthesis . The compound’s activity and function are influenced by its localization within specific cellular compartments and organelles. Post-translational modifications and targeting signals may direct this compound to specific subcellular locations, enhancing its inhibitory effects on thyroid hormone synthesis.